![molecular formula C17H22N4O2 B2593343 1-(3,5-dimethylphenyl)-5-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazole-4-carboxamide CAS No. 924819-51-2](/img/structure/B2593343.png)
1-(3,5-dimethylphenyl)-5-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(3,5-dimethylphenyl)-5-methyl-N-((tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C17H22N4O2 and its molecular weight is 314.389. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Chemical Properties
Synthesis and Chemistry of Novel Compounds : The process of synthesizing novel antitumor agents involves the interaction of 5-diazoimidazole-4-carboxamide with alkyl and aryl isocyanates, demonstrating the compound's utility in creating new chemical entities with potential biological activities (Stevens et al., 1984).
Catalytic Reactions and Derivative Formation : The compound plays a role in catalytic reactions under oxidative carbonylation conditions, leading to the formation of various heterocyclic derivatives, showcasing its versatility in organic synthesis (Bacchi et al., 2005).
Tetrel Bonding Interactions : Research into the synthesis, spectroscopic, and X-ray characterization of triazole derivatives, including the compound , highlights its involvement in establishing significant tetrel bonding interactions, which are crucial for understanding molecular interactions and designing materials with specific properties (Ahmed et al., 2020).
Medicinal Chemistry and Biological Applications
Antimicrobial Agents : The compound serves as a backbone for developing novel antimicrobial agents. Specific derivatives have shown promising activities against pathogens like Staphylococcus aureus and Candida albicans, underscoring its potential in addressing antimicrobial resistance (Pokhodylo et al., 2021).
Antitumor and Antileukemic Activities : Its derivatives have been tested for antitumor and antileukemic activities, demonstrating the compound's relevance in the development of new cancer therapies. The creation of tetrahydrofuran-2-yl derivative through reactions with silylated imidazole-5-carboxamide and pyrazole-4-carboxamide highlights its applicability in designing compounds with potential biological activities (Earl & Townsend, 1979).
Materials Science
Metal–Organic Frameworks (MOFs) : The compound's derivatives have been used in constructing Zn(II)-based metal–organic frameworks (MOFs), which exhibit distinct gas sorption behaviors. This application signifies its utility in materials science, particularly in gas storage, separation, and catalysis (Chen et al., 2016).
Properties
IUPAC Name |
1-(3,5-dimethylphenyl)-5-methyl-N-(oxolan-2-ylmethyl)triazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O2/c1-11-7-12(2)9-14(8-11)21-13(3)16(19-20-21)17(22)18-10-15-5-4-6-23-15/h7-9,15H,4-6,10H2,1-3H3,(H,18,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LGGRJMGCCUKEKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)N2C(=C(N=N2)C(=O)NCC3CCCO3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
314.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.